![molecular formula C12H7ClN2S B8316868 7-Chloro-2-pyridin-2-ylthieno[3,2-b]pyridine](/img/structure/B8316868.png)
7-Chloro-2-pyridin-2-ylthieno[3,2-b]pyridine
Cat. No. B8316868
M. Wt: 246.72 g/mol
InChI Key: QXTGCVQFPAXCDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06869962B2
Procedure details
This material was prepared by coupling 7-chloro-2-(trimethylstannyl)thieno[3,2-b]pyridine 39a (0.255 g, 0.77 mmole) with 2-bromopyridine (0.121 g, 0.77 mmole) using tereakis(triphenylphosphine) palladium(0) (0.036 g) as catalyst in a manner as previously described in example 39b to give a white solid (0.058 g, 31%). 1H NMR (300 MHz, CDCl3) δ8.66 (1H, m), 8.57 (1H, d, J=5.1 Hz), 8.00 (1H, s), 7.83 (3H, m), 7.27 (1H, d, J=5.1 Hz); ESIMS (MH+): 246.95.
Name
7-chloro-2-(trimethylstannyl)thieno[3,2-b]pyridine
Quantity
0.255 g
Type
reactant
Reaction Step One
[Compound]
Name
tereakis(triphenylphosphine) palladium(0)
Quantity
0.036 g
Type
catalyst
Reaction Step Three
Name
Yield
31%
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]2[CH:8]=[C:9]([Sn](C)(C)C)[S:10][C:3]=12.Br[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][N:17]=1>>[Cl:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]2[CH:8]=[C:9]([C:16]3[CH:21]=[CH:20][CH:19]=[CH:18][N:17]=3)[S:10][C:3]=12
|
Inputs
Step One
|
Name
|
7-chloro-2-(trimethylstannyl)thieno[3,2-b]pyridine
|
|
Quantity
|
0.255 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C2C(=NC=C1)C=C(S2)[Sn](C)(C)C
|
Step Two
|
Name
|
|
|
Quantity
|
0.121 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=NC=CC=C1
|
Step Three
[Compound]
|
Name
|
tereakis(triphenylphosphine) palladium(0)
|
|
Quantity
|
0.036 g
|
|
Type
|
catalyst
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This material was prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C2C(=NC=C1)C=C(S2)C2=NC=CC=C2
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.058 g | |
| YIELD: PERCENTYIELD | 31% | |
| YIELD: CALCULATEDPERCENTYIELD | 30.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
